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Compound of Interest

Compound Name: Disialyllactose

Cat. No.: B1599941 Get Quote

Essential Safety and Handling Guide for
Disialyllactose
This guide provides immediate, essential safety and logistical information for handling

Disialyllactose in a laboratory setting. The following procedures are based on best practices

for handling similar non-hazardous, water-soluble carbohydrate compounds.

Personal Protective Equipment (PPE)
When handling Disialyllactose powder, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment
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PPE Category Item Specifications

Eye Protection
Safety glasses with side

shields or goggles

Should be worn at all times in

the laboratory.

Hand Protection Nitrile or latex gloves
Inspect gloves for tears or

holes before use.

Body Protection Laboratory coat
Should be fully buttoned to

protect skin and clothing.

Respiratory Protection NIOSH-approved respirator

Recommended when handling

large quantities or if dust

generation is likely.

Note: Always follow your institution's specific Chemical Hygiene Plan and safety protocols.

Handling and Operational Plan
Proper handling procedures are essential to maintain the integrity of the product and the safety

of laboratory personnel.

Step-by-Step Handling Protocol:

Preparation:

Ensure a clean and organized workspace.

Verify that an emergency eye wash station and safety shower are readily accessible.[1]

Read the entire protocol before starting.

Weighing and Aliquoting:

Handle Disialyllactose in a well-ventilated area.[1]

To minimize dust, avoid shaking or agitating the container of powdered Disialyllactose.
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Use a chemical fume hood or a balance with a draft shield when weighing the powder to

prevent inhalation of fine particles.

Dry powders can accumulate static electricity; take precautions during transfer and mixing

operations.[1]

Solubilization:

Disialyllactose is water-soluble.[1]

When preparing solutions, add the powder slowly to the solvent to avoid clumping and to

control the dissolution rate.

General Hygiene:

Do not eat, drink, or smoke while handling chemicals.[1]

Wash hands thoroughly with soap and water after handling Disialyllactose, before

breaks, and at the end of the workday.[1]

Remove any contaminated clothing immediately.[1]

First Aid Measures
In case of accidental exposure, follow these first aid procedures.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if irritation or discomfort persists.[1]

Skin Contact

Wash the affected area with soap and water for

15-20 minutes. Seek medical advice if irritation

develops.[1]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15-20 minutes, removing contact

lenses if present and easy to do. Seek medical

attention if irritation persists.[1]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Have the individual drink sips of water.

Seek medical attention if discomfort occurs.[1]

Disposal Plan
Dispose of Disialyllactose and its containers in accordance with local, state, and federal

regulations. As it is not classified as a hazardous substance, it can typically be disposed of as

non-hazardous waste. However, always consult your institution's environmental health and

safety office for specific guidance.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Disialyllactose
in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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